4-Chloro-2-(trifluoromethyl)benzaldehyde
Overview
Description
4-Chloro-2-(trifluoromethyl)benzaldehyde (CTFMB) is a chemical compound belonging to the class of aldehydes. It is a colorless, crystalline solid with a melting point of 38–39 °C. CTFMB is commonly used in organic synthesis as a reagent or intermediate in the production of other compounds. It is also used in the synthesis of pharmaceuticals, dyes, and fragrances.
Scientific Research Applications
1. Agrochemical and Pharmaceutical Industries
- Application Summary : Trifluoromethylpyridines, which can be synthesized using 4-Chloro-2-(trifluoromethyl)benzaldehyde, are key structural motifs in active agrochemical and pharmaceutical ingredients . They are used in the protection of crops from pests and also find applications in the pharmaceutical and veterinary industries .
- Results or Outcomes : More than 20 new trifluoromethylpyridine-containing agrochemicals have acquired ISO common names. Additionally, five pharmaceutical and two veterinary products containing the trifluoromethylpyridine moiety have been granted market approval .
2. Gas-Phase Chemical Derivatization
- Application Summary : 4-Chloro-2-(trifluoromethyl)benzaldehyde may be used in the gas-phase chemical derivatization of poly(tetrafluoroethylene) and poly(ethylene terephthalate) using gas plasma .
- Methods of Application : The compound is used in a gas-phase reaction with the polymers, facilitated by gas plasma .
3. Synthesis of Specific Organic Compounds
- Application Summary : 2-(Trifluoromethyl)benzaldehyde, a compound similar to 4-Chloro-2-(trifluoromethyl)benzaldehyde, has been used in the preparation of specific organic compounds via the Wittig-Horner reaction .
- Methods of Application : The Wittig-Horner reaction, an organic chemistry reaction, is used to synthesize the specific organic compounds .
properties
IUPAC Name |
4-chloro-2-(trifluoromethyl)benzaldehyde |
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InChI |
InChI=1S/C8H4ClF3O/c9-6-2-1-5(4-13)7(3-6)8(10,11)12/h1-4H |
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InChI Key |
AHFINSWGYAZBOZ-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
C1=CC(=C(C=C1Cl)C(F)(F)F)C=O |
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| Source | PubChem | |
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Molecular Formula |
C8H4ClF3O |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID90381234 |
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| Record name | 4-Chloro-2-(trifluoromethyl)benzaldehyde | |
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Molecular Weight |
208.56 g/mol |
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| Source | PubChem | |
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Product Name |
4-Chloro-2-(trifluoromethyl)benzaldehyde | |
CAS RN |
320-43-4 |
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| Record name | 4-Chloro-2-(trifluoromethyl)benzaldehyde | |
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Synthesis routes and methods
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